2-Nitrophenyl 4-chlorophenyl sulfone
Description
2-Nitrophenyl 4-chlorophenyl sulfone is an organic compound with the molecular formula C12H8ClNO4S It is a sulfone derivative, characterized by the presence of a nitro group (-NO2) on one phenyl ring and a chlorine atom (-Cl) on the other phenyl ring
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-Nitrophenyl 4-chlorophenyl sulfone typically involves the reaction of 2-nitrophenol with 4-chlor
Properties
CAS No. |
61174-18-3 |
|---|---|
Molecular Formula |
C12H8ClNO4S |
Molecular Weight |
297.71 g/mol |
IUPAC Name |
1-(4-chlorophenyl)sulfonyl-2-nitrobenzene |
InChI |
InChI=1S/C12H8ClNO4S/c13-9-5-7-10(8-6-9)19(17,18)12-4-2-1-3-11(12)14(15)16/h1-8H |
InChI Key |
QKTUYJALSXYYSB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])S(=O)(=O)C2=CC=C(C=C2)Cl |
Origin of Product |
United States |
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